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Compound of Interest

Compound Name: 1,1,2,2-Tetrabromoethane

Cat. No.: B165195 Get Quote

An In-depth Technical Guide to 1,1,2,2-Tetrabromoethane (CAS 79-27-6)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1,1,2,2-Tetrabromoethane
(TBE), a dense halogenated hydrocarbon. It covers its chemical and physical properties,

synthesis, applications, and detailed toxicological profile, including metabolic pathways and

analytical methodologies.

Chemical Identification and Properties
1,1,2,2-Tetrabromoethane, also known as acetylene tetrabromide, is a colorless to pale-yellow

liquid with a pungent, camphor-like odor.[1][2] It is non-combustible but decomposes upon

heating to release toxic fumes.[1]
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Identifier Value

CAS Number 79-27-6[1]

IUPAC Name 1,1,2,2-Tetrabromoethane[1]

Synonyms
Acetylene tetrabromide, Muthmann's liquid,

sym-Tetrabromoethane, TBE[1][3]

Molecular Formula C₂H₂Br₄[1]

Molecular Weight 345.65 g/mol [1]

SMILES C(C(Br)Br)(Br)Br[1]

InChI Key QXSZNDIIPUOQMB-UHFFFAOYSA-N[1]

Physical and Chemical Properties
Property Value

Appearance Colorless to pale-yellow, heavy liquid[1][3]

Odor Pungent, similar to camphor or iodoform[1]

Melting Point -1 to 1 °C[4]

Boiling Point 243.5 °C (at 1 atm)[3][5]; 119 °C (at 20 hPa)[4]

Density 2.967 g/cm³ at 25 °C[2]

Vapor Pressure 1 kPa at 32.4 °C[6]

Water Solubility 0.065% at 30 °C (Slightly soluble)[3]

Solubility in Organic Solvents
Miscible with ethanol, ether, chloroform, aniline,

and acetic acid[1][3]

LogP (Octanol/Water Partition Coefficient) 2.39 - 2.8[1][6]

Refractive Index (n20/D) 1.637[2]
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1,1,2,2-Tetrabromoethane is primarily synthesized through the direct addition reaction of

acetylene gas with bromine.[3] The reaction is typically performed at temperatures below 60°C

to prevent substitution and other side reactions.[3]

Experimental Protocol: Laboratory Scale Synthesis
This protocol outlines the synthesis of 1,1,2,2-tetrabromoethane from acetylene and bromine.

Materials:

Glass-lined reactor or a suitable three-necked flask

Gas inlet tube

Stirrer

Thermometer

Condenser

Dropping funnel

Separatory funnel

Bromine (Br₂)

Acetylene (C₂H₂) gas source

Dilute sodium carbonate (Na₂CO₃) or other dilute alkali solution

Distilled water

Procedure:

Reactor Setup: Assemble the glass-lined reactor with a stirrer, thermometer, gas inlet tube,

and condenser. Ensure the setup is in a well-ventilated fume hood.

Charging Bromine: Carefully add a measured quantity of bromine to the reactor. A small

amount of water can be added to form a layer on top of the bromine, minimizing its
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volatilization.[3]

Acetylene Addition: Slowly bubble acetylene gas through the bromine solution via the gas

inlet tube.[3] Maintain a slight positive pressure (0.02–0.05 MPa).[3]

Temperature Control: Maintain the reaction temperature between 50-60°C.[3] The reaction is

exothermic, so cooling may be necessary. The reaction typically proceeds for 5-7 hours.[3]

Monitoring: The deep red-brown color of the bromine will gradually fade to a light yellow,

indicating the consumption of bromine.[3][7]

Work-up:

Once the reaction is complete, transfer the reaction mixture to a separatory funnel.

Wash the solution with a dilute alkali solution (e.g., sodium carbonate) to neutralize any

hydrobromic acid formed.[3]

Allow the layers to separate. The dense, organic layer of 1,1,2,2-tetrabromoethane will

be at the bottom.[3]

Collect the lower organic phase and wash it with water until it is neutral.[3]

Purification: The resulting 1,1,2,2-tetrabromoethane can be further purified by distillation

under reduced pressure if required.
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Synthesis Workflow of 1,1,2,2-Tetrabromoethane

Reactants

Reaction & Purification

Acetylene Gas (C₂H₂)

Addition Reaction
(50-60°C, <0.05 MPa)

Bromine (Br₂)

Alkali Wash
(e.g., Na₂CO₃)

Neutralize HBr

Phase Separation

Water Wash

Collect organic layer

Crude 1,1,2,2-Tetrabromoethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of 1,1,2,2-Tetrabromoethane in Rats

Exhaled Metabolites (High Dose) Major Urinary Metabolites

1,1,2,2-Tetrabromoethane
(TBE)

Metabolic Processes
(e.g., in Liver)

Absorption

1,2-Dibromoethylene Tribromoethylene Dibromoacetic Acid

Glyoxylic Acid

Further Metabolism

Oxalic Acid
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Workflow for NIOSH Method 2003
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b165195?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2_2-Tetrabromoethane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2_2-Tetrabromoethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3344806.htm
https://www.chemicalbook.com/article/1-1-2-2-tetrabromoethane-properties-production-process-and-uses.htm
https://www.chemicalbook.com/article/1-1-2-2-tetrabromoethane-properties-production-process-and-uses.htm
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://www.sunrisechemical.com/alkaneandderivatives/1-1-2-2-tetrabromoethane.html
https://www.sunrisechemical.com/alkaneandderivatives/1-1-2-2-tetrabromoethane.html
https://www.ncbi.nlm.nih.gov/books/NBK294275/
https://www.ncbi.nlm.nih.gov/books/NBK294275/
https://www.sciencemadness.org/whisper/viewthread.php?tid=24781
https://www.sciencemadness.org/whisper/viewthread.php?tid=24781
https://www.benchchem.com/product/b165195#1-1-2-2-tetrabromoethane-cas-number-79-27-6-information
https://www.benchchem.com/product/b165195#1-1-2-2-tetrabromoethane-cas-number-79-27-6-information
https://www.benchchem.com/product/b165195#1-1-2-2-tetrabromoethane-cas-number-79-27-6-information
https://www.benchchem.com/product/b165195#1-1-2-2-tetrabromoethane-cas-number-79-27-6-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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